3-Bromo-1,5-dimethyl-1H-1,2,4-triazole
Overview
Description
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives often involves reactions that can introduce bromine substituents into the triazole ring. For example, 4,5-dibromo-1H-1,2,3-triazole can be synthesized through various routes and subsequently reacted with different alkyl halides to introduce substituents at specific positions on the triazole ring, leading to a wide variety of substituted triazoles (Iddon & Nicholas, 1996).
Molecular Structure Analysis
Molecular structure determination of 1,2,4-triazole derivatives, including those substituted with bromine, utilizes advanced spectroscopic techniques. For instance, the molecular structure and vibrational frequencies of certain triazole compounds have been elucidated using IR, NMR, mass spectrometry, elemental analyses, and X-ray crystallography combined with density functional theory (DFT) calculations (Düğdü et al., 2013).
Chemical Reactions and Properties
The chemical reactivity of 1,2,4-triazoles, including those with bromine substituents, is significant for synthetic applications. Bromo-substituted triazoles can undergo reactions such as bromine → lithium exchange or serve as intermediates in the synthesis of more complex structures, demonstrating their utility in organic synthesis (Iddon & Nicholas, 1996).
Physical Properties Analysis
The physical properties of 1,2,4-triazole derivatives, including melting points, solubility, and crystalline structure, are crucial for their application in various fields. The crystalline structure can be determined through X-ray crystallography, providing insights into the molecular arrangement and interactions within the solid state (Düğdü et al., 2013).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, reactivity towards different reagents, and participation in cycloaddition reactions, are fundamental characteristics of 1,2,4-triazole derivatives. These properties are influenced by the substituents on the triazole ring and can be studied through various synthetic and analytical methods, contributing to the compound's versatility in chemical synthesis and potential biological activity (Iddon & Nicholas, 1996).
Scientific Research Applications
Synthesis and Chemical Reactions
3-Bromo-1,5-dimethyl-1H-1,2,4-triazole has diverse applications in chemical synthesis and reactions. For instance, it is used in the synthesis of 5-azolylmethyl-2-bromo-5,6-dihydrothiazolo[3,2-b]-1,2,4-triazoles through reactions with NH-azoles, showcasing its role in forming complex heterocyclic compounds (Khaliullin et al., 2014). Additionally, its derivatives have been synthesized and evaluated for fungicidal and herbicidal activities, indicating its potential in agricultural chemistry (Tu Mei-ling, 2007).
Biological Activity and Drug Development
The derivatives of 1,2,4-triazole, including 3-Bromo-1,5-dimethyl-1H-1,2,4-triazole, have been extensively explored for their biological activities. A study synthesized and assessed a series of 1,2,4-triazole linked to pyrazole derivatives for their antibacterial and anticancer activities, demonstrating the compound's significance in medicinal chemistry (Mallisetty et al., 2022).
Applications in Coordination Chemistry
In coordination chemistry, 3-Bromo-1,5-dimethyl-1H-1,2,4-triazole derivatives play a vital role. For example, the synthesis of 5-aryloxy- and 5-benzenesulfonyl-3-bromo-1H-1,2,4-triazoles starting from 3,5-dibromo-1,2,4-triazole demonstrates its utility in creating complex molecular structures with potential applications in materials science and catalysis (Khaliullin et al., 2018).
Material Science and Nanotechnology
The compound and its derivatives are also explored in material science and nanotechnology. For instance, cadmium salts with different triazole ligands, including those related to 3-Bromo-1,5-dimethyl-1H-1,2,4-triazole, have been used to create novel triazole-cadmium compounds varying from zero- to three-dimensionality, showing the versatility of these compounds in creating diverse molecular architectures (Yi et al., 2004).
Safety And Hazards
properties
IUPAC Name |
3-bromo-1,5-dimethyl-1,2,4-triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6BrN3/c1-3-6-4(5)7-8(3)2/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHGLLGYXVAOCFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90205188 | |
Record name | 1H-1,2,4-Triazole, 3-bromo-1,5-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90205188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1,5-dimethyl-1H-1,2,4-triazole | |
CAS RN |
56616-93-4 | |
Record name | 3-Bromo-1,5-dimethyl-1H-1,2,4-triazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56616-93-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-1,2,4-Triazole, 3-bromo-1,5-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056616934 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-1,2,4-Triazole, 3-bromo-1,5-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90205188 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-1,5-dimethyl-1H-1,2,4-triazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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